1-[2-(2-Chloro-6-fluorophenyl)morpholin-4-yl]prop-2-en-1-one

• IUPAC Name: 1-[2-(2-chloro-6-fluorophenyl)morpholin-4-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H13ClFNO2/c1-2-12(17)16-6-7-18-11(8-16)13-9(14)4-3-5-10(13)15/h2-5,11H,1,6-8H2
• InChI Key: RZLWYALSSWKQEC-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCOC(C1)C2=C(C=CC=C2Cl)F
• Molecular Formula: C13H13ClFNO2
• Molecular Weight: 269.70 g/mol

Description

The compound “1-[2-(2-Chloro-6-fluorophenyl)morpholin-4-yl]prop-2-en-1-one” is a complex organic molecule. It contains a prop-2-en-1-one group, which is a type of enone, characterized by a carbon-carbon double bond adjacent to a carbonyl group. It also contains a morpholine ring, which is a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. The presence of chloro and fluoro substituents on the phenyl ring suggests that this compound might have interesting reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the morpholine ring and the introduction of the chloro and fluoro substituents. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The enone could undergo addition reactions, and the morpholine ring might participate in ring-opening reactions. The chloro and fluoro substituents could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of polar functional groups and halogen substituents could affect its solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would describe how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, especially given the presence of the reactive enone group and potentially toxic halogen substituents.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, or investigating its potential use in fields like medicine or materials science.